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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B082518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, experimental applications, and toxicological profile of C.l. Reactive Orange 16
(RO16). The information is curated to support research and development activities, with a focus
on data presentation and detailed methodologies.

Chemical Structure and Properties

C.l. Reactive Orange 16 is a monoazo reactive dye characterized by a vinyl sulfone group,
which facilitates its covalent bonding to substrates like cellulosic fibers. Its chemical identity and
key physicochemical properties are summarized below.

Chemical Structure:
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(Note: An illustrative image of the chemical structure would be placed here in a final document.
For this text-based generation, a placeholder is used).

The synthesis of Reactive Orange 16 involves a two-step process: the diazotization of 2-(4-
Aminophenylsulfonyl)ethyl hydrogen sulfate, followed by an azo coupling reaction with 6-
Acetamido-4-hydroxynaphthalene-2-sulfonic acid (N-acetyl Gamma acid) under controlled
temperature and pH conditions.[1]

Physicochemical Properties

The quantitative properties of Reactive Orange 16 are compiled in the table below for easy
reference.
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Property Value Reference(s)

disodium;6-acetamido-4-
hydroxy-3-[[4-(2-

IUPAC Name sulfonatooxyethylsulfonyl)phen  [2]
ylldiazenyllnaphthalene-2-
sulfonate

Remazol Brilliant Orange 3R,

Synonyms C.I. 17757, Reactive Orange [2][3][4]
3R
12225-83-1, 20262-58-2,

CAS Number [21[31[5]
12225-88-6

Molecular Formula C20H17N3Na2011S3 [21[3][6]

Molecular Weight 617.54 g/mol [2][3]6]

Appearance Orange to dark red powder [3]

Melting Point >300 °C [6]

o 120 g/L at 20°C; >150 g/L at

Solubility in Water [2][3]
80°C

Absorption Max (Amax) 493 nm (in water) [71[81I9]

Experimental Protocols

Reactive Orange 16 is widely used in textile dyeing and as a model pollutant in environmental
remediation studies. Detailed methodologies for these applications are provided below.

Textile Dyeing: Exhaust Dyeing of Cotton

This protocol describes a typical laboratory procedure for dyeing cotton fabric with Reactive
Orange 16 using the exhaust method.

Materials:

e Pre-scoured and bleached cotton fabric
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» Reactive Orange 16
¢ Glauber's salt (anhydrous sodium sulfate)
e Soda ash (anhydrous sodium carbonate)
o Wetting agent
e Sequestering agent
» Acetic acid
o Non-ionic detergent
o Laboratory dyeing machine or thermostatically controlled water bath
Procedure:
e Solution Preparation:
o Prepare a 1% (w/v) stock solution of Reactive Orange 16.
o Prepare a 200 g/L solution of Glauber's salt.
o Prepare a 100 g/L solution of soda ash.[4]
e Dye Bath Setup:
o For a 10 g cotton sample at a 1:20 liquor ratio, add 170 mL of deionized water to a beaker.
o Add 10 mL of the Glauber's salt solution (final concentration: 50 g/L).
o Add a wetting/sequestering agent as required.[4]
e Dyeing - Exhaustion Phase:
o Introduce the cotton fabric into the dye bath.

o Add 10 mL of the 1% Reactive Orange 16 stock solution.
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o Run the dyeing machine or agitate the beaker in the water bath at 60°C for 30 minutes to
allow for dye exhaustion.[4]

e Dyeing - Fixation Phase:

o Add 10 mL of the soda ash solution (final concentration: 5 g/L) to the dye bath.

o Continue the dyeing process at 60°C for an additional 60 minutes.[4]

o After-treatment (Wash-off):

[¢]

Rinse the dyed fabric thoroughly with cold water.

o Neutralize with a 1 g/L acetic acid solution for 5 minutes.

o Perform a soaping wash with 2 g/L non-ionic detergent at 95°C for 15 minutes to remove
unfixed dye.

o Rinse with hot and then cold water until the water runs clear.[4]

o Dry the fabric.

Click to download full resolution via product page

Exhaust Dyeing Workflow for Reactive Orange 16.

Environmental Remediation: Photocatalytic Degradation
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This protocol outlines a general procedure for the photocatalytic degradation of Reactive
Orange 16 using a semiconductor catalyst, often employed in wastewater treatment research.

Materials:

Reactive Orange 16

o Photocatalyst (e.g., TiO2, ZnO, or a composite material like Ag-AgCI/BiOCI)

e Deionized water

e Photoreactor with a suitable light source (e.g., UV or visible light)

e Magnetic stirrer

e Centrifuge

o UV-Vis Spectrophotometer

Procedure:

e Solution Preparation:
o Prepare a stock solution of Reactive Orange 16 (e.g., 1 g/L) in deionized water.
o Dilute the stock solution to the desired experimental concentration (e.g., 40 ppm).[10]

e Photocatalytic Reaction:

o Add a specific amount of the photocatalyst (e.g., 7.5 mg) to a defined volume of the RO16
solution (e.g., 10 mL) in a reaction vessel.[10]

o Stir the mixture in the dark for approximately 30 minutes to establish adsorption-
desorption equilibrium.[10]

o lIrradiate the suspension with the light source while continuously stirring.[10]

e Sample Analysis:
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o Withdraw aliquots of the suspension at regular time intervals (e.g., every 10 or 15
minutes).

o Centrifuge the samples to separate the photocatalyst.[10]

o Measure the absorbance of the supernatant at the Amax of Reactive Orange 16 (~493
nm) using a UV-Vis spectrophotometer.[7][10]

o Data Analysis:

o Calculate the degradation efficiency using the formula: Degradation (%) = [(Ao - At) / Ao] X
100 where Ao is the initial absorbance and At is the absorbance at time t.
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Photocatalytic Degradation Workflow for Reactive Orange 16.
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Toxicological Profile

The toxicological effects of Reactive Orange 16 have been investigated, particularly

concerning its impact on cell viability and genetic material.

Summary of Toxicological Data:

Cell/Organism

Endpoint Finding Reference(s)
Models
Concentration-
dependent cytotoxicity ]
Human keratinocytes
observed. Effects
o ) (HaCaT), Human
Cytotoxicity were more severe in ) [11][12][13]
) ) hepatic cells
epidermal cells than in
. . (HepaRG)
liver cells. Cytotoxic at
1000 pg/mL.
o Human keratinocytes
Not genotoxic in the
o (HaCaT), Human
Genotoxicity tested human cell ) [L1][12][13]
) hepatic cells
lines.
(HepaRG)

Oxidative Stress

Induces oxidative
stress in bacteria,
leading to an increase
in superoxide
dismutase and
catalase activity.
These enzymes may
play a role in the
decolorization

process.

Lysinibacillus sp. RGS

Phytotoxicity

The dye is phytotoxic,
but its degradation
products show

reduced toxicity.

Onion and Mung bean
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Mechanism of Action

While detailed signaling pathways in human cells are not fully elucidated, studies in bacteria
suggest that Reactive Orange 16 can induce oxidative stress.[14] This involves the generation
of reactive oxygen species (ROS), which can damage cellular components. In response,
organisms may upregulate antioxidant enzymes like superoxide dismutase (SOD) and catalase
to mitigate the damage. The breakdown of Reactive Orange 16, particularly through
bioremediation, has been shown to result in metabolites with significantly lower toxicity.[14][15]

In human cell lines, while not found to be genotoxic, the dye exhibits cytotoxicity at high
concentrations, suggesting it can compromise cell membrane integrity or interfere with
essential cellular processes, leading to cell death.[11][12] The higher sensitivity of skin cells
(HaCaT) compared to liver cells (HepaRG) may point towards differences in metabolic handling
or cellular uptake of the dye.[11][12]
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Conceptual Overview of Reactive Orange 16 Toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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